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Compound of Interest

Compound Name:
Butyl 6-methylpiperidine-2-

carboxylate

Cat. No.: B421269 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Executive Summary
This technical guide addresses the chemical identity and available technical data for Butyl 6-
methylpiperidine-2-carboxylate. Initial research indicates that this specific compound is not

well-documented in publicly accessible chemical databases. Consequently, this whitepaper

focuses on the closest structural analog for which data is available: tert-butyl 6-
methylpiperidine-2-carboxylate. This document provides a comprehensive overview of its

chemical properties, including its CAS number and molecular formula, alongside a discussion

of potential synthetic pathways and characterization data based on closely related compounds.

The guide also presents this information in a structured format to aid researchers in drug

development and related scientific fields.

Chemical Identification and Properties
A thorough search of chemical databases reveals a lack of a specific CAS number and detailed

experimental data for Butyl 6-methylpiperidine-2-carboxylate. However, its close analog,

tert-butyl 6-methylpiperidine-2-carboxylate, has been identified.

Table 1: Chemical Identification of tert-butyl 6-methylpiperidine-2-carboxylate
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Identifier Value Source

Compound Name
tert-butyl 6-methylpiperidine-2-

carboxylate
-

Molecular Formula C₁₁H₂₁NO₂ [1]

CAS Number Not assigned -

Table 2: Physicochemical Properties of tert-butyl 6-methylpiperidine-2-carboxylate
(Predicted)

Property Value Source

Molecular Weight 199.29 g/mol -

XLogP3 2.5 -

Hydrogen Bond Donor Count 1 -

Hydrogen Bond Acceptor

Count
2 -

Synthesis and Experimental Protocols
While a specific, detailed experimental protocol for the synthesis of tert-butyl 6-
methylpiperidine-2-carboxylate is not readily available in the surveyed literature, synthetic

strategies can be inferred from the preparation of structurally similar compounds, such as other

N-protected piperidine carboxylates. A plausible synthetic approach would involve the

esterification of 6-methylpiperidine-2-carboxylic acid with isobutylene under acidic catalysis, or

the reaction of the corresponding acid chloride with potassium tert-butoxide.

Below is a generalized experimental workflow based on the synthesis of related piperidine

derivatives.
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Synthesis Workflow

6-Methylpiperidine-2-carboxylic Acid

N-Protection (e.g., Boc-anhydride)

Protection of amine

Esterification with tert-butanol

Esterification of carboxylic acid

Purification (e.g., Column Chromatography)

Isolation of product

tert-butyl 6-methylpiperidine-2-carboxylate

Click to download full resolution via product page

Caption: Generalized synthetic workflow for tert-butyl 6-methylpiperidine-2-carboxylate.

Note: This proposed protocol would require optimization of reaction conditions, including

solvent, temperature, and catalyst, to achieve a satisfactory yield and purity.

Characterization Data
Specific analytical data for tert-butyl 6-methylpiperidine-2-carboxylate is scarce. However,

based on the characterization of analogous compounds like tert-butyl 2-methylpiperidine-1-

carboxylate, the expected spectral data would include:
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¹H NMR: Signals corresponding to the tert-butyl group (a singlet around 1.4-1.5 ppm), the

methyl group on the piperidine ring (a doublet), and multiplets for the piperidine ring protons.

¹³C NMR: Resonances for the carbonyl carbon of the ester, the quaternary carbon and

methyl carbons of the tert-butyl group, and the carbons of the methyl-substituted piperidine

ring.

Mass Spectrometry: A molecular ion peak corresponding to the calculated molecular weight.

Signaling Pathways and Biological Activity
Currently, there is no publicly available information linking Butyl 6-methylpiperidine-2-
carboxylate or its tert-butyl analog to any specific signaling pathways or biological activities.

Further research and screening would be necessary to elucidate any potential pharmacological

effects.

Conclusion
This technical guide provides the most current and relevant information available for Butyl 6-
methylpiperidine-2-carboxylate and its close analog, tert-butyl 6-methylpiperidine-2-
carboxylate. While data for the exact requested compound is not available, the information on

its tert-butyl analog offers a starting point for researchers. The provided synthetic strategies,

based on related compounds, can guide the experimental design for its preparation. Further

research is critically needed to synthesize and characterize this compound and to explore its

potential biological activities and roles in cellular signaling. Researchers are encouraged to use

the information herein as a foundation for their investigations into this and related molecules.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [In-Depth Technical Guide: Butyl 6-methylpiperidine-2-
carboxylate and Its Analogs]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b421269#cas-number-and-molecular-formula-for-
butyl-6-methylpiperidine-2-carboxylate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.benchchem.com/product/b421269#cas-number-and-molecular-formula-for-butyl-6-methylpiperidine-2-carboxylate
https://www.benchchem.com/product/b421269#cas-number-and-molecular-formula-for-butyl-6-methylpiperidine-2-carboxylate
https://www.benchchem.com/product/b421269#cas-number-and-molecular-formula-for-butyl-6-methylpiperidine-2-carboxylate
https://www.benchchem.com/product/b421269#cas-number-and-molecular-formula-for-butyl-6-methylpiperidine-2-carboxylate
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b421269?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b421269?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

